1,6-Dioxa-9-azaspiro[3.6]decane

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: 1,9-dioxa-6-azaspiro[3.6]decane
• InChI: InChI=1S/C7H13NO2/c1-3-10-7(1)5-8-2-4-9-6-7/h8H,1-6H2
• InChI Key: CJOOJVQHEPRULL-UHFFFAOYSA-N
• Canonical SMILES: C1COC12CNCCOC2

Description

1,6-Dioxa-9-azaspiro[3.6]decane is a heterocyclic compound with the molecular formula C7H13NO2 and a molecular weight of 143.18 g/mol It is characterized by a spirocyclic structure containing both oxygen and nitrogen atoms within its ring system

Preparation Methods

The synthesis of 1,6-Dioxa-9-azaspiro[3.6]decane can be achieved through several synthetic routes. One common method involves the use of radical chemistry, specifically through hydrogen atom transfer (HAT) reactions promoted by amidyl radicals . The reaction conditions are highly dependent on the steric demand of the amine protector used in the process

Chemical Reactions Analysis

1,6-Dioxa-9-azaspiro[3.6]decane undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield products with additional oxygen-containing functional groups, while reduction reactions may result in the formation of simpler, hydrogenated compounds .

Scientific Research Applications

1,6-Dioxa-9-azaspiro[3.6]decane has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex spirocyclic compounds Additionally, this compound may be used in the development of new materials with specific properties, such as enhanced stability or reactivity .

Mechanism of Action

The mechanism of action of 1,6-Dioxa-9-azaspiro[3.6]decane involves its interaction with molecular targets through its spirocyclic structure. The presence of oxygen and nitrogen atoms within the ring system allows for the formation of hydrogen bonds and other interactions with biological molecules. These interactions can influence various molecular pathways, potentially leading to specific biological effects .

Comparison with Similar Compounds

1,6-Dioxa-9-azaspiro[3.6]decane can be compared with other spirocyclic compounds, such as 1-oxa-6-azaspiro[4.5]decane and 1,6,8-trioxadispiro-tetradecane These compounds share similar structural features but differ in the number and arrangement of heteroatoms within their ring systems The uniqueness of 1,6-Dioxa-9-azaspiro[3